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Compound of Interest

Compound Name: Ethyl 2-(morpholin-3-yl)acetate

Cat. No.: B1279698 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
(morpholin-3-yl)acetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Ethyl 2-
(morpholin-3-yl)acetate. The following procedures are based on the hazardous properties of

its structural components, morpholine and ethyl acetate, and are intended to ensure the safety

of laboratory personnel and the environment.

I. Hazard Overview and Safety Precautions
While a specific Safety Data Sheet (SDS) for Ethyl 2-(morpholin-3-yl)acetate is not readily

available, the hazards can be inferred from its components. Morpholine is known to be

flammable, corrosive, and toxic.[1][2] Ethyl acetate is a highly flammable liquid and can cause

serious eye irritation and drowsiness or dizziness.[3][4] Therefore, Ethyl 2-(morpholin-3-
yl)acetate should be handled as a potentially hazardous substance with similar properties.

Assumed Hazards:

Flammable liquid and vapor

Harmful if swallowed or inhaled
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Causes severe skin burns and eye damage

May cause respiratory irritation

All handling of this compound should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[1][5]

II. Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure.[6] The following PPE is

mandatory when handling Ethyl 2-(morpholin-3-yl)acetate:

Protection Type Specific Recommendations Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[5]

[6] Inspect gloves for integrity

before each use.

To protect against skin contact

and potential burns.

Eye Protection

Chemical safety goggles with

side shields or a face shield.[1]

[7]

To protect eyes from splashes

and vapors that can cause

serious damage.[2]

Body Protection

A chemical-resistant and

flame-retardant lab coat.[5] For

larger quantities, a chemical-

resistant apron is also

recommended.[6]

To protect skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

[5] If ventilation is inadequate,

a NIOSH-approved respirator

for organic vapors may be

necessary.[7]

To prevent inhalation of

potentially toxic and irritating

vapors.

Footwear
Closed-toe, chemical-resistant

shoes.[8]
To protect feet from spills.
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III. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Ethyl 2-(morpholin-3-yl)acetate is crucial for safety and

experimental integrity.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled.

Log the chemical into your laboratory's inventory system.

2. Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[9][10]

Keep the container tightly closed.[3][9]

Store in a designated "Flammables" or "Corrosives" area, segregated from incompatible

materials such as strong oxidizing agents.[9][10]

3. Dispensing and Use:

All handling and dispensing must be performed inside a certified chemical fume hood.[1][5]

Ground and bond the container and receiving equipment to prevent static discharge.[2][11]

Use only non-sparking tools.[2][9]

Avoid direct contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the handling area.[9]

4. Spill and Emergency Procedures:

In case of a spill:
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Evacuate the immediate area and ensure proper ventilation.[5]

Remove all sources of ignition.[9]

Wear the appropriate PPE before attempting cleanup.[5]

Absorb the spill with an inert, non-combustible material like vermiculite or sand.[5]

Collect the absorbed material into a designated hazardous waste container.[5]

Decontaminate the spill area with a suitable solvent, followed by soap and water.[5]

In case of personal contact:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[2][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Get medical aid if irritation persists.[6]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[9][12]

IV. Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.[1]

1. Waste Identification:

Ethyl 2-(morpholin-3-yl)acetate waste should be treated as hazardous chemical waste.[1]

2. Containerization:

Use a compatible, leak-proof, and clearly labeled hazardous waste container.[1] High-density

polyethylene (HDPE) containers are recommended.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_6_Morpholinonicotinaldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Morpholinonicotinaldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Morpholinonicotinaldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Morpholinonicotinaldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Morpholinonicotinaldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mpeg5_t_butyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mpeg5_t_butyl_ester.pdf
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/42cb5474-b1bc_ZA_Ethyl%20Acetate_EN-US.pdf
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/42cb5474-b1bc_ZA_Ethyl%20Acetate_EN-US.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Morpholin_4_ylurea_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1279698?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Morpholin_4_ylurea_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Morpholin_4_ylurea_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Morpholin_4_ylurea_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The label must include the words "Hazardous Waste," the full chemical name, and the

associated hazards (e.g., "Flammable," "Corrosive," "Toxic").[1][5]

3. Storage of Waste:

Store the sealed waste container in a designated and secure satellite accumulation area or a

central hazardous waste storage facility.[1][5]

4. Disposal Method:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.[1][5]

DO NOT dispose of this chemical down the drain or in the regular trash.[1][2]

V. Experimental Workflow Visualization
The following diagram illustrates the standard workflow for handling a chemical spill of Ethyl 2-
(morpholin-3-yl)acetate.

Spill Occurs Evacuate Area &
Alert Personnel

Assess Spill Size &
Identify Hazards Don Appropriate PPE Contain Spill with

Absorbent Material
Collect Absorbed Waste

into Hazardous Waste Container Decontaminate Spill Area Dispose of all Contaminated
Materials as Hazardous Waste Report Incident to EHS End

Click to download full resolution via product page

Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

